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Compound of Interest

Compound Name: 1-Iodopropane-1,1,3,3,3-d5

Cat. No.: B14036953

Get Quote

/ 1,1,1,2,2-pentadeuterio-3-iodopropane)

Abstract & Strategic Value
In modern drug discovery, the "Deuterium Switch" strategy is employed to improve the

pharmacokinetic (PK) profile of lead compounds without altering their pharmacodynamics. This

application note details the use of 1-Iodopropane-d5 (CAS: 1095269-04-7) as a precision

alkylating agent.

Unlike fully deuterated d7-propyl groups, the d5-variant (

) specifically targets the

(terminal methyl) and

(methylene) positions. These are the primary sites of oxidative dealkylation by Cytochrome
P450 enzymes (CYP450). By reinforcing these bonds with deuterium, researchers can
leverage the Primary Kinetic Isotope Effect (PKIE) to extend half-life (

) and reduce toxic metabolite formation while retaining the synthetic reactivity of the
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-methylene group.

Chemical Profile & Handling
Reagent Specifications

Property Data Notes

Chemical Name 1-Iodopropane-d5
Specifically 2,2,3,3,3-d5

(Terminal protection)

Structure
-protons remain

for ease of NMR monitoring

Molecular Weight ~175.02 g/mol
vs. 169.99 g/mol for proteo-

analog

Boiling Point ~102 °C Volatile; handle in cold bath

Density ~1.8 g/mL
Significantly denser than non-

deuterated analog

Stability Light Sensitive
Store in amber glass over Cu

wire

Handling "Precious Isotope" Reagents
Stoichiometry: Unlike cheap alkyl halides used in 5-10x excess, use 1-Iodopropane-d5 as

the limiting reagent (0.95 eq) or slight excess (1.1 eq) depending on the cost-benefit analysis

of the substrate.

Volatility Control: The high density and volatility require weighing in a closed vessel. Avoid

standard syringes; use gas-tight syringes or positive displacement pipettes to prevent

dripping due to high density.

Mechanistic Insight: The Deuterium Blockade
The utility of 1-Iodopropane-d5 lies in its ability to exploit the C-D bond strength (

kcal/mol) compared to C-H (
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kcal/mol).

Pathway Visualization
The following diagram illustrates the metabolic divergence between a standard propyl drug and

its d5-deuterated analog.
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Figure 1: Mechanism of metabolic stabilization via Deuterium Kinetic Isotope Effect (DKIE).

Experimental Protocols
Protocol A: N-Alkylation of Heterocycles (General
Procedure)
This protocol is optimized for synthesizing deuterated API intermediates (e.g., propyl-

substituted xanthines or indoles).

Reagents:

Substrate (e.g., Secondary Amine/Amide): 1.0 equiv
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Base:

(2.0 equiv) or

(1.2 equiv)

Solvent: Anhydrous DMF or Acetonitrile (

)

Reagent: 1-Iodopropane-d5 (1.1 equiv)

Step-by-Step Workflow:

Activation:

Charge a flame-dried reaction vial with the Substrate (1.0 mmol) and

(2.0 mmol).

Add anhydrous DMF (3.0 mL) under

atmosphere.

Stir at room temperature (RT) for 30 minutes to ensure deprotonation/activation.

Expert Note: If using NaH, cool to 0°C during addition, then warm to RT for 30 mins.

Isotope Addition:

Cool the mixture to 0°C.

Add 1-Iodopropane-d5 (1.1 mmol) dropwise via a gas-tight syringe.

Why: Cooling prevents rapid volatilization of the expensive iodide upon contact with the

exothermic reaction mixture.

Reaction:

Allow to warm to RT.[1] Stir for 4–16 hours.
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Monitor via LC-MS. Look for the mass shift (

).

Self-Validation: If conversion is <50% after 4 hours, add a catalytic amount of TBAI

(tetrabutylammonium iodide) to facilitate the Finkelstein-like cycle, although the reagent is

already an iodide.

Work-up:

Dilute with EtOAc, wash with water (

) to remove DMF.

Dry over

and concentrate.

Caution: Do not use high-vacuum for extended periods if the product is low molecular

weight; the propyl group adds lipophilicity but low MW products may sublime.

Protocol B: Grignard Formation (C-C Bond Formation)
Used for introducing the propyl-d5 group into carbon skeletons (e.g., addition to ketones).

Reagents:

Mg turnings (1.2 equiv), Iodine (crystal), THF (anhydrous).

1-Iodopropane-d5 (1.0 equiv).

Workflow:

Initiation: Flame dry glassware. Add Mg turnings and a single crystal of

. Heat with heat gun until iodine vaporizes to activate Mg surface.

Addition: Add 10% of the 1-Iodopropane-d5 solution in THF. Wait for exotherm (initiation).
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Propagation: Add the remainder of the deuterated iodide dropwise to maintain a gentle

reflux.

Usage: Titrate immediately and use for nucleophilic addition.

Expert Note: Deuterated Grignards are stable but should be used fresh to prevent H/D

exchange with trace moisture over time.

Quality Control & Validation
NMR Interpretation
The specific d5-labeling (

) provides a unique NMR signature that validates the structure.

NMR:

Disappearance: You will not see the triplet for the terminal methyl (

ppm) or the multiplet for the central methylene (

ppm).

Appearance: You will see a clean signal for the

-methylene (

attached to N/O/C) typically around

ppm. It will appear as a singlet (broadened slightly by deuterium coupling) rather than a
triplet, because the neighboring protons are now deuterons (

coupling is small).

NMR:

Look for the "septet" splitting pattern of the deuterated carbons due to C-D coupling (

rule).
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Mass Spectrometry
Expect a mass shift of exactly +5.03 Da relative to the non-deuterated standard.

Check isotopic purity: The presence of M+4 peaks indicates incomplete deuteration in the

starting material or H/D exchange during acidic workups (rare for alkyl groups).

Synthetic Workflow Diagram
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Figure 2: Step-by-step synthetic workflow for N/O-alkylation using 1-Iodopropane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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